7-(3,4-Dimethoxybenzylidene)-3-(3,4-dimethoxyphenyl)-2-(2-furoyl)-3,3a,4,5,6,7-hexahydro-2H-indazole
7-(3,4-Dimethoxybenzylidene)-3-(3,4-dimethoxyphenyl)-2-(2-furoyl)-3,3a,4,5,6,7-hexahydro-2H-indazole
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0430878
InChI:
InChI=1S/C29H30N2O6/c1-33-22-12-10-18(16-25(22)35-3)15-19-7-5-8-21-27(19)30-31(29(32)24-9-6-14-37-24)28(21)20-11-13-23(34-2)26(17-20)36-4/h6,9-17,21,28H,5,7-8H2,1-4H3/b19-15+
SMILES:
COC1=C(C=C(C=C1)C=C2CCCC3C2=NN(C3C4=CC(=C(C=C4)OC)OC)C(=O)C5=CC=CO5)OC
Molecular Formula:
C29H30N2O6
Molecular Weight:
502.6g/mol
7-(3,4-Dimethoxybenzylidene)-3-(3,4-dimethoxyphenyl)-2-(2-furoyl)-3,3a,4,5,6,7-hexahydro-2H-indazole
CAS No.:
Main Products
VCID: VC0430878
Molecular Formula: C29H30N2O6
Molecular Weight: 502.6g/mol
| Product Name | 7-(3,4-Dimethoxybenzylidene)-3-(3,4-dimethoxyphenyl)-2-(2-furoyl)-3,3a,4,5,6,7-hexahydro-2H-indazole |
|---|---|
| Molecular Formula | C29H30N2O6 |
| Molecular Weight | 502.6g/mol |
| IUPAC Name | [(7E)-3-(3,4-dimethoxyphenyl)-7-[(3,4-dimethoxyphenyl)methylidene]-3a,4,5,6-tetrahydro-3H-indazol-2-yl]-(furan-2-yl)methanone |
| Standard InChI | InChI=1S/C29H30N2O6/c1-33-22-12-10-18(16-25(22)35-3)15-19-7-5-8-21-27(19)30-31(29(32)24-9-6-14-37-24)28(21)20-11-13-23(34-2)26(17-20)36-4/h6,9-17,21,28H,5,7-8H2,1-4H3/b19-15+ |
| Standard InChIKey | BSCATFIPBFAAQT-XDJHFCHBSA-N |
| Isomeric SMILES | COC1=C(C=C(C=C1)/C=C/2\CCCC3C2=NN(C3C4=CC(=C(C=C4)OC)OC)C(=O)C5=CC=CO5)OC |
| SMILES | COC1=C(C=C(C=C1)C=C2CCCC3C2=NN(C3C4=CC(=C(C=C4)OC)OC)C(=O)C5=CC=CO5)OC |
| Canonical SMILES | COC1=C(C=C(C=C1)C=C2CCCC3C2=NN(C3C4=CC(=C(C=C4)OC)OC)C(=O)C5=CC=CO5)OC |
| PubChem Compound | 5343290 |
| Last Modified | Aug 20 2021 |
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